![molecular formula C13H12ClNO2 B7475031 3-chloro-N-(furan-2-ylmethyl)-N-methylbenzamide](/img/structure/B7475031.png)
3-chloro-N-(furan-2-ylmethyl)-N-methylbenzamide
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Overview
Description
3-chloro-N-(furan-2-ylmethyl)-N-methylbenzamide, also known as CFM-2, is a chemical compound that has gained significant attention in the field of scientific research. It is a benzamide derivative that has been synthesized for various applications, including medicinal chemistry, drug discovery, and biochemical studies.
Mechanism of Action
3-chloro-N-(furan-2-ylmethyl)-N-methylbenzamide exerts its biological effects by modulating the activity of TRPV1 channels. TRPV1 channels are expressed in sensory neurons and play a crucial role in pain sensation and inflammation. This compound has been shown to inhibit the activity of TRPV1 channels, leading to a reduction in pain and inflammation. This compound also exhibits a potent antitumor effect by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been reported to exhibit potent anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to possess antitumor properties by inducing apoptosis in cancer cells. This compound has been reported to inhibit the activity of TRPV1 channels, leading to a reduction in pain and inflammation. Furthermore, this compound has been shown to modulate the release of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α).
Advantages and Limitations for Lab Experiments
3-chloro-N-(furan-2-ylmethyl)-N-methylbenzamide has several advantages for lab experiments. It is a readily available and cost-effective tool compound that can be used to study the role of TRPV1 channels in pain sensation and inflammation. Furthermore, this compound exhibits a potent antitumor effect, making it a promising candidate for cancer therapy. However, this compound also has some limitations. It has been reported to exhibit low solubility in aqueous solutions, which can limit its use in certain experiments. Additionally, this compound has a relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
3-chloro-N-(furan-2-ylmethyl)-N-methylbenzamide has several potential future directions for scientific research. One possible direction is to investigate its use as a therapeutic agent for cancer treatment. This compound has been shown to exhibit a potent antitumor effect, making it a promising candidate for cancer therapy. Another possible direction is to study the role of TRPV1 channels in other physiological processes, such as thermoregulation and cardiovascular function. Furthermore, this compound can be used as a lead compound for the development of novel TRPV1 channel modulators with improved pharmacological properties.
Synthesis Methods
3-chloro-N-(furan-2-ylmethyl)-N-methylbenzamide can be synthesized using a simple and efficient method. The first step involves the reaction of furan-2-carbaldehyde with N-methyl-4-chlorobenzamide in the presence of a base, such as potassium carbonate. This reaction results in the formation of a furan-2-ylmethyl-N-methylbenzamide intermediate. The intermediate is then treated with thionyl chloride to generate the final product, this compound. This synthesis method has been optimized to produce high yields of this compound with excellent purity.
Scientific Research Applications
3-chloro-N-(furan-2-ylmethyl)-N-methylbenzamide has been extensively used for scientific research purposes. It has been reported to possess a wide range of biological activities, including anti-inflammatory, analgesic, and antipyretic effects. This compound has also been shown to exhibit antitumor properties, making it a promising candidate for cancer therapy. Furthermore, this compound has been used as a tool compound to study the role of the transient receptor potential vanilloid 1 (TRPV1) channel in pain sensation and inflammation.
properties
IUPAC Name |
3-chloro-N-(furan-2-ylmethyl)-N-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClNO2/c1-15(9-12-6-3-7-17-12)13(16)10-4-2-5-11(14)8-10/h2-8H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJUBUKACGZKNIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CO1)C(=O)C2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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